Cas no 83408-67-7 (Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl-)
![Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl- structure](https://www.kuujia.com/scimg/cas/83408-67-7x500.png)
83408-67-7 structure
Product name:Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl-
Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl-
- 1-[3-chloro-4-[2-[4-[(4-chlorophenyl)methylideneamino]phenyl]-4-oxo-qu inazolin-3-yl]phenyl]-3-phenyl-thiourea
- 1-[3-chloro-4-[2-[4-[(4-chlorophenyl)methylideneamino]phenyl]-4-oxoquinazolin-3-yl]phenyl]-3-phenylthiourea
- Thiourea, N-(3-chloro-4-(2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-4-oxo-3(4H)-quinazolinyl)phenyl)-N'-phenyl-
- 83408-67-7
- BRN 4623059
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- Inchi: InChI=1S/C34H23Cl2N5OS/c35-24-14-10-22(11-15-24)21-37-25-16-12-23(13-17-25)32-40-30-9-5-4-8-28(30)33(42)41(32)31-19-18-27(20-29(31)36)39-34(43)38-26-6-2-1-3-7-26/h1-21H,(H2,38,39,43)
- InChI Key: OBKGLTLAUOMVKH-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)NC(=S)NC2=CC(=C(C=C2)N3C(=NC4=CC=CC=C4C3=O)C5=CC=C(C=C5)N=CC6=CC=C(C=C6)Cl)Cl
Computed Properties
- Exact Mass: 619.1
- Monoisotopic Mass: 619.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 43
- Rotatable Bond Count: 6
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
- XLogP3: 7.8
Experimental Properties
- Density: 1.34
- Boiling Point: 773.1°C at 760 mmHg
- Flash Point: 421.3°C
- Refractive Index: 1.694
Thiourea,N-[3-chloro-4-[2-[4-[[(4-chlorophenyl)methylene]amino]phenyl]-4-oxo-3(4H)-quinazolinyl]phenyl]-N'-phenyl- Related Literature
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1. Book reviews
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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